Cas no 62655-56-5 (1H-Indole, 6-methoxy-2-(4-methoxyphenyl)-)

• Product Name: 1H-Indole, 6-methoxy-2-(4-methoxyphenyl)-
• CAS No: 62655-56-5
• MF: C₁₆H₁₅NO₂
• MW: 253.295804262161
• CID: 436345
• PubChem ID: 12398998
• Update Time: 2025-04-19

1H-Indole, 6-methoxy-2-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 6-methoxy-2-(4-methoxyphenyl)-
• 6-methoxy-2-(4-methoxyphenyl)-1H-indole
• 2-(4-Methoxy-phenyl)-6-methoxy-indole
• 6-methoxy-2-(4-methoxyphenyl)indole
• DTXSID30496376
• SCHEMBL7945775
• IPLDCJXQHIIQEC-UHFFFAOYSA-N
• 62655-56-5

• Inchi： 1S/C16H15NO2/c1-18-13-6-3-11(4-7-13)15-9-12-5-8-14(19-2)10-16(12)17-15/h3-10,17H,1-2H3
• InChI Key： IPLDCJXQHIIQEC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C=C(C3C=CC(=CC=3)OC)NC=2C=1

Computed Properties

• Exact Mass: 253.11035
• Monoisotopic Mass: 253.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• PSA: 34.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 2-phenylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 2-phenylindoles